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Compound of Interest |

2-Chloro-6-methyl-5-
Compound Name:

phenylinicotinonitrile
CAS No.: 10176-63-3

Cat. No.: B161604

Get Quote

A comprehensive review of the synthesis, properties, and potential applications of 2-Chloro-6-

methyl-5-phenylnicotinonitrile, prepared for researchers, scientists, and drug development
professionals.

Foreword

Extensive research has been conducted to identify and characterize the chemical compound 2-
Chloro-6-methyl-5-phenylnicotinonitrile. Despite a thorough search of scientific databases
and chemical catalogs, no specific CAS number, synthesis protocols, experimental data, or
biological activity have been found for this exact molecule. The absence of this information in
the public domain suggests that 2-Chloro-6-methyl-5-phenylnicotinonitrile may be a novel
compound that has not yet been synthesized or characterized.

This guide, therefore, serves as a foundational document. Given the interest in substituted
nicotinonitrile scaffolds in medicinal chemistry, this document will instead provide a detailed
technical overview of a closely related and well-documented compound: N-(2-chloro-6-
methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-5-thiazolecarboxamide, a key
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intermediate in the synthesis of the tyrosine kinase inhibitor, Dasatinib. This analog shares the
2-chloro-6-methylphenyl moiety and is of significant interest to the target audience of this
guide.

Should information on 2-Chloro-6-methyl-5-phenylnicotinonitrile become available, this
document will be updated accordingly.

Alternative Compound Focus: N-(2-chloro-6-
methylphenyl)-2-[(6-chloro-2-methyl-4-
pyrimidinyl)amino]-5-thiazolecarboxamide

CAS Number: 302964-08-5[1]
Molecular Formula: C1eH13CI2NsOS
Molecular Weight: 394.28 g/mol

This compound is a crucial precursor in the synthesis of Dasatinib, a potent oral dual BCR/ABL
and Src family tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia
(CML) and Philadelphia chromosome-positive acute lymphoblastic leukemia (Ph+ ALL).[2]

Physicochemical Properties

A summary of the known physicochemical properties is presented in the table below.

Property Value Reference

Molecular Formula C16H13CI2NsOS [1]

Molecular Weight 394.28 g/mol [1]

Appearance Off-white to pale yellow Commercially available data
powder

Melting Point Not reported

Solubility Soluble in DMSO and DMF Commercially available data
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Synthesis and Experimental Protocols

The synthesis of N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-pyrimidinyl)amino]-5-
thiazolecarboxamide is a multi-step process. A representative synthetic route is outlined below.

Experimental Workflow for the Synthesis of the Dasatinib Intermediate

Step 1: Synthesis of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide

Ethyl

Ammonium thiocyanate

Step 3: Coupling Reaction

Step 2: Synthesis of 2,4-dichloro-6-methylpyrimidine

POCI3 2,4-dichloro-6-methylpyrimidine

Chlorination

© 2026 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page
Caption: Synthetic workflow for the Dasatinib intermediate.
Detailed Experimental Protocol (Representative)

o Step 1: Synthesis of 2-amino-N-(2-chloro-6-methylphenyl)thiazole-5-carboxamide: This key
intermediate can be synthesized via a Hantzsch thiazole synthesis followed by amidation.

e Step 2: Synthesis of 2,4-dichloro-6-methylpyrimidine: This pyrimidine derivative is typically
prepared from ethyl acetoacetate and urea, followed by chlorination with a reagent such as
phosphorus oxychloride.

o Step 3: Coupling Reaction: The final product is obtained by the nucleophilic substitution
reaction between the amino group of the thiazole derivative and the chloro-substituent of the
pyrimidine derivative, often in the presence of a base.

Biological Activity and Signaling Pathways

As a precursor to Dasatinib, N-(2-chloro-6-methylphenyl)-2-[(6-chloro-2-methyl-4-
pyrimidinyl)amino]-5-thiazolecarboxamide itself is not the active pharmacological agent.
However, its structure is integral to the high-affinity binding of Dasatinib to the ATP-binding site
of the BCR/ABL and Src family kinases.

The final product, Dasatinib, exerts its therapeutic effect by inhibiting these kinases, which are
aberrantly activated in certain cancers. This inhibition blocks downstream signaling pathways
responsible for cell proliferation and survival.

Simplified Signaling Pathway of Dasatinib Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [In-depth Technical Guide: 2-Chloro-6-methyl-5-
phenylnicotinonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161604/docs#in-depth-technical-guide-2-chloro-6-
methyl-5-phenylnicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://pubmed.ncbi.nlm.nih.gov/15615512/
https://pubmed.ncbi.nlm.nih.gov/15615512/
https://www.benchchem.com/product/b161604/docs#in-depth-technical-guide-2-chloro-6-methyl-5-phenylnicotinonitrile
https://www.benchchem.com/product/b161604/docs#in-depth-technical-guide-2-chloro-6-methyl-5-phenylnicotinonitrile
https://www.benchchem.com/product/b161604/docs#in-depth-technical-guide-2-chloro-6-methyl-5-phenylnicotinonitrile
https://www.benchchem.com/product/b161604/docs#in-depth-technical-guide-2-chloro-6-methyl-5-phenylnicotinonitrile
https://www.benchchem.com/product/b161604?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161604?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

